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Compound of Interest

Compound Name: Cabozantinib hydrochloride

Cat. No.: B12398556

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note describes a sensitive and robust liquid chromatography-tandem mass
spectrometry (LC-MS/MS) method for the quantitative determination of cabozantinib in human
plasma. The protocol utilizes a simple protein precipitation extraction procedure and stable
isotope-labeled internal standard for accurate and precise quantification. This method is
suitable for pharmacokinetic studies and therapeutic drug monitoring in clinical and research
settings.

Introduction

Cabozantinib is a potent small-molecule inhibitor of multiple receptor tyrosine kinases, including
MET, VEGFR2, and RET. It is approved for the treatment of various cancers, such as medullary
thyroid cancer and renal cell carcinoma. Monitoring plasma concentrations of cabozantinib is
crucial for optimizing therapeutic efficacy and minimizing toxicity. This document provides a
detailed protocol for the quantification of cabozantinib in human plasma using LC-MS/MS, a
highly selective and sensitive analytical technique.

Experimental

Materials and Reagents
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» Cabozantinib reference standard

e Cabozantinib-d4 (internal standard, 1S)
o Acetonitrile (LC-MS grade)

e Methanol (LC-MS grade)

e Formic acid (LC-MS grade)

¢ Ammonium formate (LC-MS grade)

e Human plasma (K2-EDTA)

o Ultrapure water

Instrumentation

A liquid chromatography system coupled with a triple quadrupole mass spectrometer was used.
Specific instruments and columns are detailed in the protocol section.

Sample Preparation

A protein precipitation method was employed for the extraction of cabozantinib and the internal
standard from plasma samples.[1] To a 50 pL aliquot of plasma, 10 pL of internal standard
working solution (2 pg/mL) is added, followed by 200 pL of acetonitrile.[1] The mixture is
vortexed and then centrifuged to pellet the precipitated proteins. The resulting supernatant is
transferred for LC-MS/MS analysis.

Alternatively, a liquid-liquid extraction can be performed.[2][3] To a 400 pL plasma sample, 100
uL of internal standard (10 ng/mL) is added and vortexed.[2][3] Then, 100 pL of 0.1N NaOH
and 3 mL of an extraction solvent mixture (ethyl acetate: dichloromethane 80:20 v/v) are
added, and the sample is vortexed again.[2][3] After centrifugation, the organic layer is
transferred and evaporated to dryness, and the residue is reconstituted for injection.

Chromatographic and Mass Spectrometric
Conditions
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Table 1: Chromatographic Conditions

Parameter Condition 1 Condition 2

Agilent 1100 Series or
LC System ) UPLC system

equivalent

Phenomenex Synergi Polar- Xbridge C18, 5 pum, 50 x 4.6
Column

RP, 4 um, 50 x 2 mm[1]

mm{[2]

Mobile Phase A

0.1% Formic acid in Water

10 mM Ammonium Formate in
Water

0.1% Formic acid in

Mobile Phase B Acetonitrile Methanol

Flow Rate 0.4 mL/min (with gradient)[1] 0.7 mL/min (isocratic)[2]
Gradient/Isocratic Gradient[1] Isocratic (20:80, A:B)[2]
Injection Volume 5 pL[1] 5 uL[2]

Column Temperature Ambient 40 °C[2]

Run Time

5 minutes[1]

2.5 minutes[2]

Table 2: Mass Spectrometric Conditions
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Parameter Setting

Waters Quattro micro or equivalent triple
Mass Spectrometer

quadrupole[1]
lonization Mode Electrospray lonization (ESI), Positive[1][2][4]
MRM Transitions
Cabozantinib m/z 502.2 - 391.1[2] or 502.0 > 323.0[1]
Cabozantinib-d4 (1S) m/z 506.3 - 391.2[2] or 506.0 > 323.0[1]
Capillary Voltage 4.0 kV[1]
Cone Voltage 60 V[1]
Collision Energy 30-35 V[1][2]
Source Temperature 120 °C[1]
Desolvation Temperature 450 °C[1]

Method Validation Summary

Table 3: Linearity and Sensitivity

Parameter Result

Linearity Range 5.0 - 5000.0 pg/mL[2] or 50 - 5000 ng/mL[1][5]
Correlation Coefficient (r2) >0.9994[2]

Lower Limit of Quantification (LLOQ) 5 pg/mL[2] or 50 ng/mL[1]

Table 4: Precision and Accuracy
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Intra-day Precision

Inter-day Precision

QC Level Accuracy (%)
(%CV) (%CV)

Low 1.95 - 2.37[2] 2.93-9.3[7] 99.5 - 104.8[2]

Medium < 5.0[1][5] < 5.0[1][5] 103.4 - 105.4[1][5]

High < 5.0[1][5] < 5.0[1][5] 103.4 - 105.4[1][5]

Table 5: Recovery and Matrix Effect
Parameter Result
Recovery 89.7% - 91.2%][2] or 103.0% - 107.7%[1][5]

Matrix Effect

-41.3% to -47.5%[1][5]

Table 6: Stability

Stability Condition

Result (% Recovery)

Freeze-Thaw (3 cycles)

97.7% - 104.9%[1][5]

Bench-Top (4 hours, RT)

100.1% - 104.9%[1][5]

Long-Term (-80°C, 3 months)

103.4% - 111.4%][1][5]

Protocols

Protocol 1: Preparation of Stock and Working Solutions

e Cabozantinib Stock Solution (1 mg/mL): Accurately weigh and dissolve the cabozantinib

reference standard in methanol.

« Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve cabozantinib-d4

in methanol.

» Working Solutions: Prepare serial dilutions of the cabozantinib stock solution with a 50:50

mixture of acetonitrile and water to create calibration standards. Prepare the internal
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standard working solution by diluting the IS stock solution.

Protocol 2: Sample Preparation (Protein Precipitation)

Pipette 50 pL of plasma sample, calibration standard, or quality control sample into a
microcentrifuge tube.

Add 10 pL of the internal standard working solution (e.g., 2 pg/mL) to each tube and vortex
briefly.

Add 200 pL of cold acetonitrile to each tube.[1]
Vortex for 30 seconds to precipitate proteins.[1]
Centrifuge at 17,200 x g for 10 minutes.[1]

Transfer the supernatant to an autosampler vial for analysis.

Protocol 3: LC-MS/MS Analysis

Set up the LC-MS/MS system with the conditions specified in Tables 1 and 2.
Equilibrate the column with the initial mobile phase composition.
Inject 5 uL of the prepared sample.

Acquire data in Multiple Reaction Monitoring (MRM) mode.

Protocol 4: Data Analysis

Integrate the peak areas for cabozantinib and the internal standard.
Calculate the peak area ratio (analyte/IS).

Construct a calibration curve by plotting the peak area ratio against the concentration of the
calibration standards using a weighted (1/x?) linear regression.

Determine the concentration of cabozantinib in the unknown samples from the calibration
curve.
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Visualizations
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Caption: Experimental workflow for cabozantinib quantification.
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Caption: Logical diagram of the LC-MS/MS system.
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Caption: Simplified analytical process overview.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://pharmacia.pensoft.net/article/82684/
https://pharmacia.pensoft.net/article/82684/
https://pubmed.ncbi.nlm.nih.gov/34240176/
https://pubmed.ncbi.nlm.nih.gov/34240176/
https://www.benchchem.com/product/b12398556#lc-ms-ms-method-for-quantification-of-cabozantinib-in-plasma-samples
https://www.benchchem.com/product/b12398556#lc-ms-ms-method-for-quantification-of-cabozantinib-in-plasma-samples
https://www.benchchem.com/product/b12398556#lc-ms-ms-method-for-quantification-of-cabozantinib-in-plasma-samples
https://www.benchchem.com/product/b12398556#lc-ms-ms-method-for-quantification-of-cabozantinib-in-plasma-samples
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12398556?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12398556?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

